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Compound of Interest

Compound Name: Pyrrole-2,3,4,5-d4

Cat. No.: B579794 Get Quote

Technical Guide: Pyrrole-2,3,4,5-d4
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on Pyrrole-2,3,4,5-d4, a deuterated

isotopologue of pyrrole. It is intended to serve as a valuable resource for professionals in

research and drug development who utilize isotopically labeled compounds. This document

outlines its chemical properties, synthesis, and applications, with a focus on its role as a

research tool.

Quantitative Data Summary
The following table summarizes the key quantitative data for Pyrrole-2,3,4,5-d4.
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Property Value

CAS Number 17767-94-1

Molecular Weight 71.11

Synonym(s) Divinylenimine

Isotopic Enrichment 98 atom % D

Molecular Formula C₄HD₄N

Appearance Colorless to light yellow liquid

Storage Conditions Store refrigerated

Synthesis and Experimental Protocols
The synthesis of Pyrrole-2,3,4,5-d4 involves the substitution of hydrogen atoms with deuterium

atoms on the pyrrole ring. A common method for achieving this is through a base-catalyzed

hydrogen isotope exchange.

General Protocol for Deuteration of Pyrrole:

A general method for the preparation of deuterated five-membered heterocyclic compounds

like pyrrole involves a base-catalyzed proton exchange with deuterium oxide (D₂O).[1] This

reaction is typically performed at elevated temperatures (above 423 K) in a closed system to

facilitate the exchange of all four carbon-bound hydrogen atoms of the pyrrole ring with

deuterium.[1] The progress and completeness of the deuteration can be monitored using

analytical techniques such as mass spectrometry and ¹H NMR spectrometry to confirm the

incorporation and distribution of deuterium within the molecule.[1]

While various methods exist for the synthesis of the pyrrole ring itself, such as the Paal-Knorr

synthesis, Hantzsch pyrrole synthesis, and Van Leusen reaction, the key step for producing

Pyrrole-2,3,4,5-d4 is the subsequent or concurrent isotope exchange.[2][3][4] The Paal-Knorr

synthesis, for instance, involves the condensation of a 1,4-dicarbonyl compound with ammonia

or a primary amine.[4]
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Pyrrole-2,3,4,5-d4 is a useful isotopically labeled compound for research.[2] Its primary

application lies in its use as an internal standard or tracer in analytical studies, particularly in

mass spectrometry and Nuclear Magnetic Resonance (NMR) spectroscopy. The predictable

mass shift due to deuterium incorporation allows for precise quantification and identification of

its non-deuterated counterpart in complex biological matrices.

In drug development, deuterated compounds are used in metabolic studies to track the fate of

a drug molecule. The carbon-deuterium bond is stronger than the carbon-hydrogen bond,

which can sometimes alter the rate of metabolism (a phenomenon known as the kinetic isotope

effect). This property can be exploited to develop drugs with improved pharmacokinetic profiles.

Visualizations
The following diagrams illustrate the general workflow for the synthesis of deuterated pyrrole

and the concept of isotopic labeling in research.
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A general workflow for the synthesis of deuterated pyrrole.
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Isotopic Labeling in Drug Development Research
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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